Cas no 3141-25-1 (2,3,4-Tribromothiophene)
2,3,4-Tribromothiophene structure
Product Name:2,3,4-Tribromothiophene
CAS No:3141-25-1
MF:C4HBr3S
MW:320.827737569809
MDL:MFCD00041210
CID:43851
PubChem ID:76593
Update Time:2025-04-18
2,3,4-Tribromothiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Tribromothiophene
- 2,3,4-tribromo-thiophene
- 2,3,4-Tribromthiophen
- Thiophene,2,3,4-tribromo
- SCHEMBL1629367
- DTXSID90185335
- CS1035
- 3141-25-1
- CS-0132475
- 3,4,5-tribromothiophene
- NS00029086
- AKOS015834939
- FT-0609371
- AS-58045
- A820840
- MFCD00041210
- tribromothiophene
- Thiophene, 2,3,4-tribromo-
- 9J2JT725UE
- EINECS 221-545-2
- DB-391907
- DTXCID00107826
- 221-545-2
-
- MDL： MFCD00041210
- Inchi： 1S/C4HBr3S/c5-2-1-8-4(7)3(2)6/h1H
- InChI Key： ZDXQFDMBZUQHOM-UHFFFAOYSA-N
- SMILES： BrC1=C(SC=C1Br)Br
- BRN： 111770
Computed Properties
- Exact Mass: 317.73500
- Monoisotopic Mass: 317.735
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 87.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 28.2A^2
Experimental Properties
- Color/Form: Not available
- Density: 2.516
- Melting Point: 43-45°C
- Boiling Point: 150-152°C 20mm
- Flash Point: 150-152°C/20mm
- Refractive Index: 1.671
- PSA: 28.24000
- LogP: 4.03560
- Solubility: Not available
2,3,4-Tribromothiophene Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：2811
- Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
- Safety Instruction： S22-S36/37
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
2,3,4-Tribromothiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3,4-Tribromothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169001327-25g |
2,3,4-Tribromothiophene |
3141-25-1 | 95% | 25g |
$555.12 | 2023-09-02 | |
| TRC | T010106-500mg |
2,3,4-Tribromothiophene |
3141-25-1 | 500mg |
$ 250.00 | 2022-06-03 | ||
| TRC | T010106-1000mg |
2,3,4-Tribromothiophene |
3141-25-1 | 1g |
$ 415.00 | 2022-06-03 | ||
| TRC | T010106-2000mg |
2,3,4-Tribromothiophene |
3141-25-1 | 2g |
$ 660.00 | 2022-06-03 | ||
| Chemenu | CM199616-25g |
2,3,4-Tribromothiophene |
3141-25-1 | 95% | 25g |
$546 | 2021-08-05 | |
| Apollo Scientific | OR1243-1g |
2,3,4-Tribromothiophene |
3141-25-1 | 99% | 1g |
£48.00 | 2025-02-19 | |
| Chemenu | CM199616-25g |
2,3,4-Tribromothiophene |
3141-25-1 | 95% | 25g |
$546 | 2022-09-29 | |
| abcr | AB177802-1 g |
2,3,4-Tribromothiophene, 97%; . |
3141-25-1 | 97% | 1g |
€69.30 | 2022-05-21 | |
| abcr | AB177802-5 g |
2,3,4-Tribromothiophene, 97%; . |
3141-25-1 | 97% | 5g |
€201.00 | 2022-05-21 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L03946-1g |
2,3,4-Tribromothiophene, 97% |
3141-25-1 | 97% | 1g |
￥962.00 | 2023-03-14 |
2,3,4-Tribromothiophene Related Literature
-
1. Synthesis of thieno-[2,3-b]-, -[3,2-b]- and -[3,4-b]-thiophenes and thieno-[3′,2′:4,5]-, -[2′,3′:4,5]- and -[3′,4′:4,5]-thieno[3,2-d]pyrimidin-7(6H)-ones starting from thiopheneDavid W. Hawkins,Brian Iddon,Darren S. Longthorne,Peter J. Rosyk J. Chem. Soc. Perkin Trans. 1 1994 2735
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